2-oxo-2H-chromen-4-yl 2-chloronicotinate

• Molecular Formula: C15H8ClNO4
• Molecular Weight: 301.68g/mol
• IUPAC Name: (2-oxochromen-4-yl) 2-chloropyridine-3-carboxylate
• InChI: InChI=1S/C15H8ClNO4/c16-14-10(5-3-7-17-14)15(19)21-12-8-13(18)20-11-6-2-1-4-9(11)12/h1-8H
• InChI Key: JPKAQKQEQUIEHR-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=CC(=O)O2)OC(=O)C3=C(N=CC=C3)Cl

Description

2-oxo-2H-chromen-4-yl 2-chloronicotinate is a coumarin-derived ester featuring a 2-chloronicotinate moiety at the 4-position of the coumarin scaffold. Coumarins are widely studied for their diverse biological activities, including anticoagulant, antimicrobial, and fluorescent properties.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural features of 2-oxo-2H-chromen-4-yl 2-chloronicotinate and its analogs:

Compound Name	Substituent Position/Group	Molecular Formula	Molecular Weight	Functional Groups
2-oxo-2H-chromen-4-yl 2-chloronicotinate	4-O-2-chloronicotinate	Not reported	Inferred higher	Ester, lactone, pyridine-Cl
2-oxo-2H-chromen-4-yl acetate	4-O-acetate	C₁₁H₈O₄	204.18	Ester, lactone
4-Chloro-2-oxo-2H-chromene-3-sulfonyl chloride	3-SO₂Cl, 4-Cl	C₉H₄Cl₂O₄S	279.09	Sulfonyl chloride, lactone, Cl

Key Observations:

• Substituent Effects : The target compound’s 2-chloronicotinate group introduces a pyridine ring with a chlorine atom, which may enhance π-π stacking interactions or alter solubility compared to the simpler acetate group in 2-oxo-2H-chromen-4-yl acetate. The sulfonyl chloride in the 3-sulfonyl derivative is highly reactive, enabling nucleophilic substitution reactions, whereas the ester group in the target compound may undergo hydrolysis under acidic or basic conditions .
• Molecular Weight : The 3-sulfonyl chloride derivative has a higher molecular weight (279.09) due to the sulfur and chlorine atoms. The target compound’s molecular weight would depend on the 2-chloronicotinate substituent but is expected to exceed that of the acetate analog (204.18).

Crystallographic and Thermal Properties

• 2-oxo-2H-chromen-4-yl acetate: The crystal structure (monoclinic system, space group P2₁/c) reveals anisotropic displacement parameters for hydrogen atoms (e.g., H5A–H5F), suggesting dynamic disorder in the acetate moiety . This disorder may influence packing efficiency and melting points compared to more rigid analogs.

Methodological Considerations

Structural analyses of these compounds likely employed X-ray crystallography refined via programs like SHELXL, which is widely used for small-molecule refinement due to its robustness and precision . Visualization tools such as WinGX and ORTEP may have been utilized to generate thermal ellipsoid plots and analyze molecular geometry .